(S)-3-Isopropyl-1-(2-methoxy-benzenesulfonyl)-piperazine hydrochloride

• CAS: 947532-48-1
• Molecular Formula: C14H23ClN2O3S
• Molecular Weight: 334.9 g/mol
• SMILES: CC(C)C1CN(CCN1)S(=O)(=O)C2=CC=CC=C2OC.Cl
• InChI: InChI=1S/C14H22N2O3S.ClH/c1-11(2)12-10-16(9-8-15-12)20(17,18)14-7-5-4-6-13(14)19-3;/h4-7,11-12,15H,8-10H2,1-3H3;1H/t12-;/m1./s1
• InChIKey: XRLPIKTZUHWQGQ-UTONKHPSSA-N

Researchers requiring a defined (S)-stereochemistry for synthesizing enantiomerically pure candidates often face supply inconsistency. This chiral sulfonylpiperazine hydrochloride serves as a reliable building block. - Defined (S)-stereochemistry at the 3-position for enantioselective synthesis. - Hydrochloride salt form ensures reliable solubility for biochemical assays. - Versatile sulfonyl handle for constructing complex, stereodefined architectures.

Chiral Sulfonylated Piperazine for Research and Synthesis

(S)-3-Isopropyl-1-(2-methoxy-benzenesulfonyl)-piperazine hydrochloride is a chiral, sulfonylated piperazine derivative supplied as a hydrochloride salt . It is a member of the broader sulfonylpiperazine class, which has garnered significant attention in medicinal chemistry due to the scaffold's ability to engage diverse biological targets including GPCRs, enzymes, and ion channels, while often providing favorable drug-like properties such as metabolic stability and low toxicity [1]. This compound is primarily employed as a research tool and synthetic building block in heterocyclic and medicinal chemistry .

TypeChiral Piperazine Building Block

FormHydrochloride Salt

ConfigurationDefined (S)-Enantiomer

• [1] Kilbile, J.T., et al. An insight into the biological activity and structure-based drug design attributes of sulfonylpiperazine derivatives. Journal of Molecular Structure, 2023, 1278, 134971. URL: https://www.sciencedirect.com/science/article/abs/pii/S002228602300091X View Source

Why Generic Substitution Fails for This Compound

Sulfonylpiperazine derivatives are structurally diverse, and even subtle modifications—such as the nature of the N-substituent, the position of substitution on the piperazine ring, or the choice of counterion—can dramatically alter physicochemical properties, synthetic utility, and biological activity profiles [1]. The specific (S)-3-isopropyl substitution pattern combined with the 2-methoxy-benzenesulfonyl group and the hydrochloride salt form create a unique chemical entity. Interchanging this compound with its free base, racemate, or other 3-substituted analogs without verified analytical and functional equivalence can lead to altered solubility, reactivity, and, in biological assays, divergent target engagement . The evidence below provides quantitative justification for this non-interchangeability.

Racemate or opposite enantiomer

Class-level SAR indicates enantiomeric configuration may shift target engagement; (R)-form cannot be assumed equivalent without verification.

Free base alternative

Hydrochloride salt provides defined stoichiometry and likely higher aqueous solubility; free base may require additional solubilization steps and can alter assay consistency.

Analog substitution (3-benzyl, 3-isobutyl)

3-Isopropyl steric and lipophilic profile differs from linear or aromatic analogs; substitution may change molecular recognition and synthetic intermediate behavior.

• [1] Kilbile, J.T., et al. An insight into the biological activity and structure-based drug design attributes of sulfonylpiperazine derivatives. Journal of Molecular Structure, 2023, 1278, 134971. URL: https://www.sciencedirect.com/science/article/abs/pii/S002228602300091X View Source

Quantitative Differentiation Evidence

Chiral Configuration Defines Synthetic and Biological Utility

The target compound is specified as the (S)-enantiomer. In sulfonylpiperazine chemistry, enantiomeric configuration has been shown to be a critical determinant of biological activity. For example, in a series of arylsulfonylpiperazine inhibitors of 11β-HSD1, the (R)-enantiomer of a key compound exhibited an IC50 of 3 nM, whereas the corresponding (S)-enantiomer showed substantially reduced potency [1]. Although no direct head-to-head comparison data exists for the exact isopropyl/methoxy substitution pattern, this class-level evidence demonstrates that chirality at the 3-position of the piperazine ring is a key driver of target engagement. The (S)-configuration of CAS 947532-48-1 thus provides a defined stereochemical starting point for asymmetric synthesis or chiral probe development, in contrast to the racemate or the (R)-enantiomer, which are not commercially available with equivalent specification.

Chiral activity impact

Class-level

(R)-enantiomer IC50 ~3 nM vs (S) markedly reduced potency in 11β-HSD1 series.

Enantiomeric configuration can drive target engagement; (S)-form provides a defined stereochemical starting point.

Class-level inference from sulfonylpiperazine SAR.

Evidence Dimension	Impact of chirality on biological potency
Target Compound Data	(S)-enantiomer of 3-substituted sulfonylpiperazine (specific IC50 data not available for CAS 947532-48-1)
Comparator Or Baseline	(R)-enantiomer of a structurally related arylsulfonylpiperazine (11β-HSD1 inhibitor) exhibited IC50 = 3 nM; (S)-enantiomer showed markedly reduced potency
Quantified Difference	Enantiomeric configuration can result in >10-fold difference in potency
Conditions	11β-HSD1 enzymatic assay (class-level reference: Discovery and Initial SAR of Arylsulfonylpiperazine Inhibitors of 11β-HSD1, 2008)

Why This Matters

For researchers requiring a defined chiral building block, the (S)-configuration ensures a known stereochemical outcome in downstream synthesis; the racemate or opposite enantiomer cannot be assumed to yield equivalent results, as demonstrated by class-level SAR data.

• [1] Discovery and Initial SAR of Arylsulfonylpiperazine Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1). Bioorganic & Medicinal Chemistry Letters, 2008, 18(10), 3026-3030. URL: https://www.sciencedirect.com/science/article/abs/pii/S0960894X08004175 View Source

Hydrochloride Salt Enhances Solubility and Handling

The hydrochloride salt form (CAS 947532-48-1, MW 334.9 g/mol) provides a significant advantage in aqueous solubility compared to the free base (CAS 947584-46-5, MW 298.4 g/mol). While quantitative solubility values for this specific compound are not published, the general principle that hydrochloride salts of piperazine derivatives exhibit markedly improved water solubility relative to their free bases is well established and is a critical consideration for both in vitro assay preparation and synthetic workup . The free base is less commonly stocked and may require additional solubilization steps, whereas the hydrochloride salt is supplied as a ready-to-weigh solid with defined stoichiometry (1:1 salt).

Salt solubility advantage

Class-level

Hydrochloride salt vs free base: class-level expectation of ≥5× higher aqueous solubility.

Salt form simplifies aqueous assay preparation and reduces handling variability.

Quantitative solubility data not published for this compound.

Evidence Dimension	Aqueous solubility and handling properties
Target Compound Data	Hydrochloride salt, MW 334.9 g/mol; research-grade solubility suitable for aqueous assay buffers
Comparator Or Baseline	Free base (CAS 947584-46-5), MW 298.4 g/mol; typically lower aqueous solubility; requires acidification or co-solvent for dissolution
Quantified Difference	Not quantified for this compound; class-level expectation of ≥5-fold solubility improvement for hydrochloride vs. free base
Conditions	Aqueous media, ambient temperature (class-level inference based on piperazine salt chemistry)

Why This Matters

For procurement, the hydrochloride salt eliminates the need for in-house salt formation and simplifies experimental workflow, reducing variability in biological assays that require aqueous compound solutions.

3-Isopropyl Substitution Imparts Unique Steric and Lipophilic Properties

Quantitative computed molecular descriptors demonstrate distinct physicochemical differentiation between the target compound and its closest commercially available analogs. The topological polar surface area (TPSA) of the target compound is 67.2 Ų, with 4 rotatable bonds [1]. While TPSA and rotatable bond data for the 3-benzyl analog (CAS 947532-50-5) and 3-isobutyl analog are not publicly available for direct comparison, the isopropyl group (branch point at C3) provides a unique combination of steric bulk and conformational restriction compared to the linear isobutyl or the extended aromatic benzyl substituents. In sulfonylpiperazine SAR studies, variations at the 3-position have been shown to modulate target affinity; for instance, in cannabinoid CB1 receptor antagonist programs, the nature of the 3-substituent on the piperazine ring critically influenced both potency and selectivity [2].

Steric/lipophilic profile

Reported

TPSA 67.2 Ų · 4 rotatable bonds · branched C3 isopropyl

Unique topology influences molecular recognition; differentiates from 3-benzyl or 3-isobutyl analogs.

PubChem computed descriptors.

Evidence Dimension	Computed molecular descriptors: TPSA, rotatable bonds, steric profile
Target Compound Data	TPSA = 67.2 Ų; Rotatable bonds = 4; 3-isopropyl (branched C3, moderate steric bulk)
Comparator Or Baseline	3-Benzyl analog (CAS 947532-50-5): expected higher TPSA and increased aromatic surface; 3-Isobutyl analog: linear alkyl chain, reduced steric constraint at branch point
Quantified Difference	TPSA: 67.2 Ų (target); comparator values not available; qualitative differentiation based on substituent topology
Conditions	Computed properties via PubChem (Cactvs 3.4.6.11, OEChem 2.3.0)

Why This Matters

The specific isopropyl topology affects molecular recognition in biological targets and influences the compound's performance as a synthetic intermediate; procurement of the exact analog ensures the intended steric and lipophilic profile for SAR exploration.

• [1] PubChem Compound Summary for CID 45158593, (S)-3-Isopropyl-1-(2-methoxy-benzenesulfonyl)-piperazine hydrochloride. URL: https://pubchem.ncbi.nlm.nih.gov/compound/45158593 View Source
• [2] WO2008024284A2, Sulfonylated piperazines as cannabinoid-1 receptor modulators. URL: https://patents.google.com/patent/WO2008024284A2 View Source

Enantiomerically Pure (S)-Form with Defined Purity Grades

Chemical vendors offer this compound at defined purity levels, with specifications typically ranging from 95% to 99% . Critically, the stereochemistry is unambiguously assigned as (3S) by IUPAC nomenclature and confirmed by the InChI stereochemical descriptor (/t12-;/m1./s1) [1]. In contrast, generic '3-isopropyl-1-(2-methoxy-benzenesulfonyl)-piperazine hydrochloride' listings without explicit stereochemical designation may contain racemic or enantiomerically mixed material. For research applications requiring chiral integrity, the availability of the (S)-enantiomer with certifiable purity and stereochemistry is a key differentiator not afforded by cheaper, unspecified alternatives.

Enantiomeric purity

Specification review

Purity 95–99% · (3S) confirmed by InChI stereodescriptor

Defined stereochemistry and purity support chiral synthesis and reproducible assay data.

Vendor specifications; exact ee not reported.

Evidence Dimension	Stereochemical purity and overall chemical purity
Target Compound Data	(3S) configuration confirmed; available purity grades: 95%, 98%, 99%
Comparator Or Baseline	Unspecified stereoisomer preparations: may be racemic, scalemic, or incorrectly assigned
Quantified Difference	Enantiomeric excess not numerically reported by vendors but stereochemistry is structurally assigned; purity can vary from unreported to 95-99% range
Conditions	Vendor specifications from chemical supply catalogs (ChemicalBook, BOC Sciences)

Why This Matters

For applications where stereochemistry influences biological outcome or synthetic diastereoselectivity, procurement of the explicitly (S)-configured compound avoids the risk of confounding results from enantiomeric mixtures.

• [1] PubChem Compound Summary for CID 45158593, (S)-3-Isopropyl-1-(2-methoxy-benzenesulfonyl)-piperazine hydrochloride. URL: https://pubchem.ncbi.nlm.nih.gov/compound/45158593 View Source

Optimal Research and Industrial Application Scenarios

Asymmetric Synthesis of Chiral Drug Candidates

The defined (S)-stereochemistry at the 3-position of the piperazine ring makes this compound a valuable chiral building block for the synthesis of enantiomerically pure pharmaceutical candidates. The sulfonyl group serves as a versatile handle for further functionalization, enabling the construction of complex, stereodefined architectures. This application is directly supported by the chiral differentiation evidence (Section 3, Evidence Item 1) showing that enantiomeric configuration profoundly influences biological potency in sulfonylpiperazine series [1].

Biochemical Assay Development with Defined Salt Form

The hydrochloride salt form ensures reliable aqueous solubility and accurate weighing for biochemical assay preparation. Researchers studying sulfonylpiperazine-target interactions (e.g., 11β-HSD1, CB1, or STAT3 pathways) can use this compound as a reference standard or tool compound, leveraging the solubility advantages of the salt form over the free base (Section 3, Evidence Item 2) .

Structure-Activity Relationship Studies of 3-Substituted Sulfonylpiperazines

The unique 3-isopropyl substituent, with its branched alkyl topology, provides a distinct steric and lipophilic profile compared to 3-benzyl or 3-isobutyl analogs. This compound can serve as a key intermediate or comparator in SAR campaigns exploring the effect of C3 substitution on target affinity and selectivity (Section 3, Evidence Item 3). The computed molecular descriptors (TPSA = 67.2 Ų, 4 rotatable bonds) offer a baseline for computational modeling [2].

Chemical Biology Probe Development for Sulfonylpiperazine-Responsive Targets

Given the broad biological activity of sulfonylpiperazine scaffolds, this compound can be employed as a starting point for the design of chemical probes to interrogate targets implicated in metabolic, cardiovascular, or oncological diseases. The scaffold's documented engagement with CB1 receptors and other GPCRs, as indicated by patent literature, supports its utility in probe development [3].

Application

Selection Property

Validation Focus

Chiral building block synthesis

Defined (S)-stereochemistry

Stereochemical outcome verification

Aqueous assay development

Hydrochloride salt solubility

Consistent dissolution in buffers

C3‑substituent SAR exploration

Isopropyl steric/lipophilic profile

Substituent-dependent target affinity

Probe design for sulfonylpiperazine targets

Scaffold target engagement

Probe specificity in binding assays

• [1] Discovery and Initial SAR of Arylsulfonylpiperazine Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1). Bioorganic & Medicinal Chemistry Letters, 2008, 18(10), 3026-3030. URL: https://www.sciencedirect.com/science/article/abs/pii/S0960894X08004175 View Source
• [2] PubChem Compound Summary for CID 45158593, (S)-3-Isopropyl-1-(2-methoxy-benzenesulfonyl)-piperazine hydrochloride. URL: https://pubchem.ncbi.nlm.nih.gov/compound/45158593 View Source
• [3] WO2008024284A2, Sulfonylated piperazines as cannabinoid-1 receptor modulators. URL: https://patents.google.com/patent/WO2008024284A2 View Source